Cas no 1082152-97-3 (2-(Isonicotinoylamino)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-(Isonicotinoylamino)-1,3-thiazole-4-carboxylic acid
• CAS No: 1082152-97-3
• MF: C₁₀H₇N₃O₃S
• MW: 249.245880365372
• CID: 5693402
• PubChem ID: 28858172
• Update Time: 2025-10-30

2-(Isonicotinoylamino)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Isonicotinoylamino)-1,3-thiazole-4-carboxylic acid
• 2-(isonicotinamido)thiazole-4-carboxylic acid
• 2-(Isonicotinoylamino)-1,3-thiazole-4-carboxylicacid
• CS-0268472
• EN300-238901
• 1082152-97-3
• AKOS005207695
• F2158-0153
• 2-(pyridine-4-amido)-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C10H7N3O3S/c14-8(6-1-3-11-4-2-6)13-10-12-7(5-17-10)9(15)16/h1-5H,(H,15,16)(H,12,13,14)
• InChI Key： WMHYUQRJCIOYCL-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1NC(C1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 249.021
• Monoisotopic Mass: 249.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120A^2
• XLogP3: 0.9

Additional information on 2-(Isonicotinoylamino)-1,3-thiazole-4-carboxylic acid

Professional Introduction to Compound with CAS No. 1082152-97-3 and Product Name: 2-(Isonicotinoylamino)-1,3-thiazole-4-carboxylic acid

The compound with the CAS number 1082152-97-3 and the product name 2-(Isonicotinoylamino)-1,3-thiazole-4-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound combines a pyridine-like moiety (isonicotinoyl group) with a thiazole core, creating a unique pharmacophore that has been extensively studied for its interactions with biological targets.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry, particularly in the search for new antibiotics, antiviral agents, and anti-inflammatory drugs. The 2-(Isonicotinoylamino)-1,3-thiazole-4-carboxylic acid structure is particularly intriguing because it incorporates elements known to enhance binding affinity and selectivity. The isonicotinoyl group, derived from nicotinic acid derivatives, is well-known for its role in drugs like nicotinamide riboside (NR) and nicotinamide mononucleotide (NMN), which are involved in metabolic processes. When combined with the thiazole ring, this compound exhibits properties that make it a promising candidate for further investigation.

The thiazole ring is a sulfur-containing heterocycle that is widely present in biologically active compounds. Its ability to form hydrogen bonds and interact with metal ions makes it an excellent scaffold for drug design. In particular, thiazole derivatives have shown efficacy in treating various diseases, including bacterial infections, fungal infections, and even certain types of cancer. The presence of the carboxylic acid group at the 4-position of the thiazole ring further enhances the compound's potential as a drug candidate by providing additional sites for interaction with biological targets.

Recent studies have highlighted the importance of 2-(Isonicotinoylamino)-1,3-thiazole-4-carboxylic acid in the development of novel therapeutic agents. Researchers have demonstrated its potential as an inhibitor of enzymes involved in bacterial metabolism and as a modulator of inflammatory pathways. The compound's ability to disrupt bacterial cell wall synthesis has made it a subject of interest in the fight against antibiotic-resistant strains. Additionally, its anti-inflammatory properties have been explored in preclinical models, suggesting its potential use in treating chronic inflammatory diseases.

The synthesis of 2-(Isonicotinoylamino)-1,3-thiazole-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The key steps typically include condensation reactions between isonicotinic acid derivatives and thiazole precursors, followed by functional group modifications to introduce the carboxylic acid group at the desired position. Advanced synthetic techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to optimize the synthetic pathway and improve overall efficiency.

The pharmacological profile of 2-(Isonicotinoylamino)-1,3-thiazole-4-carboxylic acid has been evaluated through both in vitro and in vivo studies. In vitro assays have shown that this compound exhibits significant inhibitory activity against various bacterial strains, including those resistant to conventional antibiotics. This has been attributed to its ability to interfere with essential bacterial enzymes involved in DNA replication and metabolic pathways. Furthermore, preclinical studies have demonstrated its potential as an anti-inflammatory agent by modulating cytokine production and reducing inflammation-induced tissue damage.

The structural features of 2-(Isonicotinoylamino)-1,3-thiazole-4-carboxylic acid make it an attractive candidate for further development into a therapeutic drug. The combination of the isonicotinoyl group and the thiazole ring provides multiple interaction points with biological targets, enhancing binding affinity and selectivity. Additionally, the carboxylic acid group offers flexibility in drug design by allowing further derivatization to optimize pharmacokinetic properties such as solubility and bioavailability.

In conclusion,2-(Isonicotinoylamino)-1,3-thiazole-4-carboxylic acid (CAS No. 1082152-97-3) represents a promising lead compound for the development of novel therapeutic agents. Its unique structural features and demonstrated biological activities make it a valuable asset in pharmaceutical research. Further studies are warranted to fully elucidate its mechanism of action and explore its potential applications in treating various diseases.